![molecular formula C20H16O9 B579888 2,3,4,5-tetrahydroxy-8-(3,5,7-trihydroxy-3,4-dihydro-2H-chromen-2-yl)benzo[7]annulen-6-one CAS No. 18483-80-2](/img/structure/B579888.png)
2,3,4,5-tetrahydroxy-8-(3,5,7-trihydroxy-3,4-dihydro-2H-chromen-2-yl)benzo[7]annulen-6-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Theaflagallin is a 1-benzopyran.
Scientific Research Applications
Synthesis and Structural Characterization
- The first synthesis and structural characterization of related compounds were achieved, providing insights into their chemical properties and potential applications in various fields (Menezes et al., 2011).
- X-ray crystallography has been used to determine the structures of isomeric compounds, contributing to our understanding of their molecular configurations (Srinivasan et al., 2012).
Chemical Reactions and Derivatives
- Studies on the reactivity of similar compounds have led to the development of new chemical reactions and the synthesis of complex molecular structures (Hanke & Breitmaier, 1982).
- The one-pot synthesis of certain derivatives demonstrates the potential for efficient production of complex molecules (Velpula et al., 2015).
Potential Biological Activities
- Several studies have synthesized and evaluated derivatives for antimicrobial activities, indicating potential applications in medical and pharmaceutical research (Mannam et al., 2020).
- New benzopyran derivatives have been isolated and studied for their biological activities, such as inhibitory effects on enzymes, suggesting potential therapeutic uses (Yao et al., 2011).
Advanced Synthesis Techniques
- Innovative synthetic methods have been developed for creating complex ring systems and fused polycyclic structures, demonstrating the compound's versatility in organic synthesis (Zhu et al., 2018).
- Tandem cyclization techniques have been employed for constructing polycyclic architectures, highlighting the compound's utility in the creation of novel structures (Someswarao et al., 2018).
Properties
CAS No. |
18483-80-2 |
---|---|
Molecular Formula |
C20H16O9 |
Molecular Weight |
400.339 |
IUPAC Name |
2,3,4,5-tetrahydroxy-8-(3,5,7-trihydroxy-3,4-dihydro-2H-chromen-2-yl)benzo[7]annulen-6-one |
InChI |
InChI=1S/C20H16O9/c21-9-4-11(22)10-6-14(25)20(29-15(10)5-9)8-1-7-2-13(24)18(27)19(28)16(7)17(26)12(23)3-8/h1-5,14,20-22,24-25,27-28H,6H2,(H,23,26) |
InChI Key |
KOXRJHMEFYNYME-UHFFFAOYSA-N |
SMILES |
C1C(C(OC2=CC(=CC(=C21)O)O)C3=CC(=O)C(=C4C(=C3)C=C(C(=C4O)O)O)O)O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.